Methyl 4-((2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)carbamoyl)benzoate
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Description
Methyl 4-((2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C20H23NO5 and its molecular weight is 357.406. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties
Research by Kim et al. (2021) explored the synthesis and photophysical properties of related compounds, including methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate. This study highlights the unique luminescence properties of these compounds, influenced by different substituent groups, which could have implications for their scientific applications in fields such as optical materials or sensors (Kim et al., 2021).
Physico-Chemical Properties
A study by Stankovicová et al. (2014) investigated the physico-chemical properties of derivatives of benzoates, which might be structurally similar to the compound . Understanding these properties, such as lipophilicity and surface activity, is crucial for their potential applications in drug design or material science (Stankovicová et al., 2014).
Synthesis and Intermediate Use
Lou Hong-xiang (2012) focused on synthesizing a compound closely related to methyl 4-((2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)carbamoyl)benzoate. This kind of research is fundamental in the field of organic chemistry, providing insights into synthetic pathways that can be crucial for pharmaceutical and material sciences (Lou Hong-xiang, 2012).
Nitroxide-Mediated Photopolymerization
Research by Guillaneuf et al. (2010) on a compound with structural similarities focused on its use in nitroxide-mediated photopolymerization. Such studies reveal the potential of these compounds in advanced material synthesis, particularly in creating polymers with specific properties (Guillaneuf et al., 2010).
Lipase-Catalyzed Esterification
Vosmann et al. (2008) explored the lipase-catalyzed esterification of related compounds. This research is significant in biotechnology and pharmaceutical manufacturing, where enzyme-catalyzed reactions are used for more efficient and eco-friendly processes (Vosmann et al., 2008).
Properties
IUPAC Name |
methyl 4-[[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO5/c1-20(24,12-14-4-10-17(25-2)11-5-14)13-21-18(22)15-6-8-16(9-7-15)19(23)26-3/h4-11,24H,12-13H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXNILWMVCVPUPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)OC)(CNC(=O)C2=CC=C(C=C2)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.